(R)-2-Hydroxypropyl benzoate

• IUPAC Name: [(2R)-2-hydroxypropyl] benzoate
• InChI: InChI=1S/C10H12O3/c1-8(11)7-13-10(12)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3/t8-/m1/s1
• InChI Key: SCYRDAWUOAHQIE-MRVPVSSYSA-N
• Canonical SMILES: CC(COC(=O)C1=CC=CC=C1)O
• Isomeric SMILES: C[C@H](COC(=O)C1=CC=CC=C1)O
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• CAS RN: 103548-13-6

Description

“®-2-Hydroxypropyl benzoate” is a compound that is likely derived from benzoic acid. Benzoic acid is a white or colorless solid organic compound with a benzene ring (C6H6) with a carboxyl (−C(=O)OH) substituent.

Synthesis Analysis

The synthesis of benzoate compounds has been studied in the context of creating local anesthetics. The process involves three steps: alkylation, esterification, and alkylation. Another study discusses the synthesis of benzyl benzoate using commercial immobilized lipases.

Molecular Structure Analysis

The molecular structure of benzoate compounds can be determined using a combination of solid-state NMR, molecular mechanics, and DFT calculations. Another study discusses the structure of phenyl benzoate, which may share similarities with "®-2-Hydroxypropyl benzoate".

Chemical Reactions Analysis

The reactions of hydroxyl radicals with benzoic acid and benzoate have been studied. The reaction rate constants followed the order of meta addition > para addition > ortho addition for the reaction of benzoic acid and hydroxyl radicals in both gas and aqueous media.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoate compounds have been studied. These compounds have high lipid solubility (log P ranged from 1.57 to 3.73) and are easily absorbed.

Scientific Research Applications

Organic Synthesis and Catalysis

• Synthesis of Chiral Compounds : (R)-2-Hydroxypropyl benzoate derivatives are used in the synthesis of chiral compounds. For example, Du et al. (2012) demonstrated the use of optically pure (R)-2-(2-benzothiazolylsulfinyl)acetates for the synthesis of optically active 4-hydroxyalk-2-enoates, important in natural products and as building blocks for chiral compounds (Du et al., 2012).

• Catalysis : Yang et al. (2012) reported the Ru(II)-catalyzed ortho-hydroxylation of ethyl benzoates with ester as an effective directing group. This methodology can facilitate the synthesis of multifunctionalized arenes, demonstrating the utility of benzoate derivatives in catalysis (Yang et al., 2012).

Pharmaceutical Research

• Drug Solubility and Release : The formation of inclusion complexes with hydroxypropyl-β-cyclodextrin can enhance the solubility and controlled release of compounds like ethyl benzoate, as shown by Yuan et al. (2014). This has implications for improving drug formulations (Yuan et al., 2014).

• Polymerisation for Drug Delivery : Long et al. (2011) explored the use of 14C-labelled initiators in the polymerization of 2-hydroxypropyl methacrylate, relevant for drug delivery systems (Long et al., 2011).

Environmental Applications

• Degradation by Actinobacteria : Solyanikova et al. (2015) studied the degradation of benzoate and its analogs by actinobacteria, which has implications for environmental biodegradation and waste management (Solyanikova et al., 2015).

• Impact on Microbial Communities : Moore et al. (2019) investigated how benzoic acid affects the regulation of multidrug efflux pumps and acid resistance in Escherichia coli, highlighting the ecological and microbiological effects of benzoates (Moore et al., 2019).

Mechanism of Action

While the specific mechanism of action for “®-2-Hydroxypropyl benzoate” is not available, benzonatate, a related compound, works by desensitizing the tissues of the lungs and pleura involved in the cough reflex.

Future Directions

The future directions for the study of benzoate compounds could involve directed evolution, which is a powerful tool for protein engineering. This could potentially lead to the development of new benzoate compounds with improved properties.